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Compound of Interest

Compound Name: 2-Heptadecanone

Cat. No.: B131142 Get Quote

2-Heptadecanone: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

2-Heptadecanone (CAS No. 2922-51-2), a long-chain aliphatic methyl ketone.[1] This

document is intended to be a valuable resource for researchers, scientists, and professionals in

drug development and other scientific fields who are working with or have an interest in this

compound.

Chemical Identity and Structure
2-Heptadecanone, also known as methyl pentadecyl ketone, is a saturated fatty ketone with

the chemical formula C₁₇H₃₄O.[2][3] Its structure consists of a seventeen-carbon aliphatic chain

with a carbonyl group located at the second carbon position.

Molecular Structure:

Physical Properties
2-Heptadecanone is a white, solid substance at room temperature, often appearing as fine

plates or flakes.[1][2] A summary of its key physical properties is presented in the tables below.
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Table 1: General Physical Properties
Property Value Source(s)

Appearance White solid, fine plates/flakes [1][2]

Molecular Weight 254.45 g/mol [1]

Molecular Formula C₁₇H₃₄O [1]

CAS Number 2922-51-2 [1]

Table 2: Thermodynamic Properties
Property Value Conditions Source(s)

Melting Point 47 - 50 °C [1]

Boiling Point 318 - 320 °C 760 mmHg [2][3]

Flash Point 80.6 °C (177 °F) Closed Cup [3]

Vapor Pressure 0.0006 - 0.001 mmHg 25 °C [1][3]

Heat of Vaporization 53.91 kJ/mol [1]

Table 3: Solubility and Partitioning
Property Value Conditions Source(s)

Solubility in Water 2.5 mg/L 25 °C [1]

Solubility in Organic

Solvents
Soluble in alcohol [3]

logP (Octanol-Water

Partition Coefficient)
7.091 - 7.3 (estimated) [2][3]

Table 4: Other Physical Properties
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Property Value Conditions Source(s)

Density 0.83 g/cm³ 20 °C [1]

Refractive Index 1.44 [4]

Chemical Properties and Reactivity
As a ketone, 2-Heptadecanone exhibits reactivity characteristic of the carbonyl functional

group. It is a relatively stable compound under normal conditions.[5]

Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by

nucleophiles. This can lead to the formation of a tetrahedral intermediate which can then be

protonated to yield an alcohol.

Aldol Condensation: In the presence of a base, 2-Heptadecanone can potentially undergo

aldol condensation, though this is more common with smaller ketones.

Oxidation and Reduction: While resistant to mild oxidizing agents, strong oxidizing agents

can cleave the carbon-carbon bonds adjacent to the carbonyl group. Reduction of the

carbonyl group, for instance with sodium borohydride, would yield 2-heptadecanol.

Stability: 2-Heptadecanone is generally stable but may be sensitive to strong acids and

bases which can catalyze reactions. It is incompatible with strong oxidizing agents.[1]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Heptadecanone.

Table 5: Spectroscopic Data Summary
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Technique Key Features Source(s)

¹H NMR

Signals corresponding to the

methyl group adjacent to the

carbonyl, the long methylene

chain, and the terminal methyl

group.

[6]

¹³C NMR

A characteristic peak for the

carbonyl carbon, along with

signals for the methyl and

methylene carbons.

[6]

Infrared (IR) Spectroscopy

A strong absorption band

characteristic of the C=O

stretching vibration in a

ketone.

[6]

Mass Spectrometry (MS)

A molecular ion peak and

characteristic fragmentation

patterns.

[7]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical and chemical properties of long-chain ketones like 2-Heptadecanone.

Determination of Melting Point
A standard method for determining the melting point of a solid organic compound is using a

capillary melting point apparatus.

Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, finely powdered sample of 2-Heptadecanone is packed into a capillary tube to a

height of 2-3 mm.
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The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting range.

Determination of Boiling Point
Due to its high boiling point, the determination of the boiling point of 2-Heptadecanone
requires a suitable method for high-boiling liquids, such as the Thiele tube method or

distillation.

Apparatus: Thiele tube or distillation apparatus, thermometer, heating mantle.

Procedure (Thiele Tube Method):

A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube.

The test tube is attached to a thermometer and heated in the Thiele tube containing a

high-boiling liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Solubility
The solubility of 2-Heptadecanone in various solvents can be determined by simple mixing

experiments.

Apparatus: Test tubes, vortex mixer.

Procedure:
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A small, accurately weighed amount of 2-Heptadecanone (e.g., 10 mg) is placed in a test

tube.

A known volume of the solvent (e.g., 1 mL of water or an organic solvent) is added.

The mixture is vigorously agitated using a vortex mixer for a set period.

The mixture is allowed to stand, and the solubility is observed visually. For quantitative

analysis, the undissolved solid can be filtered, dried, and weighed, or the concentration of

the dissolved compound can be measured using a suitable analytical technique like gas

chromatography.

Spectroscopic Analysis
Sample Preparation: A small amount of 2-Heptadecanone is dissolved in a deuterated

solvent (e.g., CDCl₃) in an NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on an NMR spectrometer. For

quantitative analysis, a known amount of an internal standard can be added.

Sample Preparation (Solid): A small amount of the solid sample can be analyzed using an

Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared by

grinding the sample with potassium bromide and pressing it into a transparent disk.

Data Acquisition: The IR spectrum is recorded using an FTIR spectrometer.

Sample Preparation: A dilute solution of 2-Heptadecanone is prepared in a volatile organic

solvent (e.g., hexane or dichloromethane).

Data Acquisition: The solution is injected into a gas chromatograph coupled to a mass

spectrometer. The GC separates the components of the sample, and the MS provides mass

spectra for identification.

Visualizations
Experimental Workflow for Property Determination
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The following diagram illustrates a general workflow for the physical and chemical

characterization of 2-Heptadecanone.
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Click to download full resolution via product page

Caption: General experimental workflow for characterizing 2-Heptadecanone.

Logical Relationship of Spectroscopic Data
The following diagram illustrates how different spectroscopic techniques provide

complementary information for the structural elucidation of 2-Heptadecanone.
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Caption: Interrelation of spectroscopic data for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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